2-[1,4]Diazepan-1-yl-5-propyl-benzenesulfonic acid
2-[1,4]Diazepan-1-yl-5-propyl-benzenesulfonic acid
Brand Name:
Vulcanchem
CAS No.:
133804-52-1
VCID:
VC0151337
InChI:
InChI=1S/C14H22N2O3S/c1-2-4-12-5-6-13(14(11-12)20(17,18)19)16-9-3-7-15-8-10-16/h5-6,11,15H,2-4,7-10H2,1H3,(H,17,18,19)
SMILES:
CCCC1=CC(=C(C=C1)N2CCCNCC2)S(=O)(=O)O
Molecular Formula:
C14H22N2O3S
Molecular Weight:
298.4 g/mol
2-[1,4]Diazepan-1-yl-5-propyl-benzenesulfonic acid
CAS No.: 133804-52-1
Main Products
VCID: VC0151337
Molecular Formula: C14H22N2O3S
Molecular Weight: 298.4 g/mol
![2-[1,4]Diazepan-1-yl-5-propyl-benzenesulfonic acid - 133804-52-1](/images/no_structure.jpg)
| CAS No. | 133804-52-1 |
|---|---|
| Product Name | 2-[1,4]Diazepan-1-yl-5-propyl-benzenesulfonic acid |
| Molecular Formula | C14H22N2O3S |
| Molecular Weight | 298.4 g/mol |
| IUPAC Name | 2-(1,4-diazepan-1-yl)-5-propylbenzenesulfonic acid |
| Standard InChI | InChI=1S/C14H22N2O3S/c1-2-4-12-5-6-13(14(11-12)20(17,18)19)16-9-3-7-15-8-10-16/h5-6,11,15H,2-4,7-10H2,1H3,(H,17,18,19) |
| Standard InChIKey | NGNBMODIBJBTLS-UHFFFAOYSA-N |
| SMILES | CCCC1=CC(=C(C=C1)N2CCCNCC2)S(=O)(=O)O |
| Canonical SMILES | CCCC1=CC(=C(C=C1)N2CCCNCC2)S(=O)(=O)O |
| Synonyms | 2-[1,4]Diazepan-1-yl-5-propyl-benzenesulfonic acid |
| PubChem Compound | 9857437 |
| Last Modified | Nov 11 2021 |
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